3-[1-(2-Chlorobenzyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid
Overview
Description
“3-[1-(2-Chlorobenzyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid” is a chemical compound with the CAS Number: 1955494-59-3 . Its molecular weight is 296.71 .
Molecular Structure Analysis
The molecular formula of this compound is C13H13ClN2O4 . The InChI code is 1S/C13H13ClN2O4/c14-9-4-2-1-3-8 (9)7-16-12 (19)10 (15-13 (16)20)5-6-11 (17)18/h1-4,10H,5-7H2, (H,15,20) (H,17,18) .Physical And Chemical Properties Analysis
The density of this compound is 1.428±0.06 g/cm3 .Scientific Research Applications
Related Compound Applications
Chlorogenic Acid (CGA) Research
Chlorogenic acid, a phenolic compound with a structure that includes caffeoylquinic acid isomers, has been extensively studied for its diverse biological and pharmacological effects. CGA is known for its antioxidant activity, anti-inflammatory properties, and potential in modulating lipid and glucose metabolism, which could be relevant in treating metabolic disorders such as diabetes and obesity. Its hepatoprotective effects and potential as a natural food additive make it a compound of significant interest in nutritional and medical research (Naveed et al., 2018).
Herbicide Sorption and Environmental Impact
Research on phenoxy herbicides, including their sorption to soil and environmental fate, provides valuable insights into the behavior of chlorinated compounds in ecosystems. Understanding the sorption mechanisms and environmental pathways of these compounds can inform the study of similar chlorinated organics, potentially including 3-[1-(2-Chlorobenzyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid (Werner, Garratt, & Pigott, 2012).
Antioxidant and Anti-inflammatory Properties
Gallic acid, another phenolic compound, demonstrates significant anti-inflammatory and antioxidant activities. Its effects in various inflammation-related diseases, and its mechanisms of action, particularly through MAPK and NF-κB signaling pathways, highlight the therapeutic potential of phenolic compounds. This suggests that similar compounds, such as 3-[1-(2-Chlorobenzyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid, might also exhibit beneficial pharmacological properties (Bai et al., 2020).
properties
IUPAC Name |
3-[1-[(2-chlorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl]propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O4/c14-9-4-2-1-3-8(9)7-16-12(19)10(15-13(16)20)5-6-11(17)18/h1-4,10H,5-7H2,(H,15,20)(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSOOJIRMDKVSL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C(=O)C(NC2=O)CCC(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[1-(2-Chlorobenzyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.